N-Boc-3-Carboethoxy-4-piperidone

• IUPAC Name: 1-O-tert-butyl 3-O-ethyl 4-oxopiperidine-1,3-dicarboxylate
• InChI: InChI=1S/C13H21NO5/c1-5-18-11(16)9-8-14(7-6-10(9)15)12(17)19-13(2,3)4/h9H,5-8H2,1-4H3
• InChI Key: ABBVAMUCDQETDO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CN(CCC1=O)C(=O)OC(C)(C)C
• Molecular Formula: C13H21NO5
• DSSTOX Substance ID: DTXSID20423590
• Molecular Weight: 271.31 g/mol
• CAS RN: 98977-34-5

Description

“N-Boc-3-Carboethoxy-4-piperidone” is an organic compound with the molecular formula C13H21NO5. It is also known as “Boc-L-phenylalanine” and is a white solid. It is used in the preparation of 3-hydrazinopyridazines as antihypertensive agents as well as γ-carboline derivatives as potential serotonergic agents.

Synthesis Analysis

Piperidones, including N-Boc-3-Carboethoxy-4-piperidone, are of particular interest due to their unique biochemical properties. They serve as precursors to the piperidine ring, which is a ubiquitous moiety in many alkaloid natural products and drug candidates. In general, piperidones were prepared from the domino reaction of aldehyde, ketone, and ammonium acetate in alcohol by reflux heating on a water bath for 6 hours, even 1 day.

Molecular Structure Analysis

The molecular weight of N-Boc-3-Carboethoxy-4-piperidone is 271.31 g/mol. The IUPAC name is 1-O-tert-butyl 3-O-ethyl 4-oxopiperidine-1,3-dicarboxylate.

Chemical Reactions Analysis

N-Carbethoxy-4-piperidone is used in the preparation of 3-hydrazinopyridazines as antihypertensive agents as well as γ-carboline derivatives as potential serotonergic agents.

Physical And Chemical Properties Analysis

N-Boc-3-Carboethoxy-4-piperidone has a density of 1.2±0.1 g/cm3, a boiling point of 364.6±42.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C. Its enthalpy of vaporization is 61.1±3.0 kJ/mol, and it has a flash point of 174.3±27.9 °C. The compound has a molar refractivity of 67.2±0.3 cm3, and its molar volume is 235.3±3.0 cm3.

Scientific Research Applications

Drug Discovery and Development

This compound finds application in drug discovery and development due to its potential as a starting material for the synthesis of novel drug candidates. Its structural features can be strategically modified to target specific biological processes, potentially leading to new therapeutic agents.

Safety and Hazards

N-Boc-3-Carboethoxy-4-piperidone may cause skin irritation and serious eye irritation. It may also cause respiratory irritation. It is advised to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid getting it in eyes, on skin, or on clothing. Ingestion and inhalation should be avoided, as well as dust formation.

Mechanism of Action

Mode of Action

As an intermediate, the mode of action of N-Boc-3-Carboethoxy-4-piperidone is to participate in chemical reactions to form more complex molecules. It is often used as a protecting group in the synthesis of amino acids and amine compounds to protect their reactive sites .

Biochemical Pathways

The biochemical pathways involving N-Boc-3-Carboethoxy-4-piperidone are related to its role in the synthesis of other compounds. For instance, it can be synthesized by reacting 4-oxo-3-piperidinecarboxylate ethyl ester with N-tert-butoxycarbonyl piperazine .

Pharmacokinetics

0 to 660 °C), boiling point (3646±420 °C, predicted), and molecular weight (27131) can influence its behavior in a chemical reaction .

Result of Action

The result of the action of N-Boc-3-Carboethoxy-4-piperidone is the formation of more complex molecules with various biological activities. For example, it has been used in the synthesis of heteroaryl N-sulfonamides, which demonstrate cell-death .

Action Environment

The action of N-Boc-3-Carboethoxy-4-piperidone can be influenced by various environmental factors such as temperature, pH, and the presence of other reactants. It should be stored in a dark place, sealed in dry conditions, and at room temperature to maintain its stability .

Synthesis routes and methods I

Procedure details

A mixture of 252D (460 mg, 1.22 mmol) and NaOEt (1.25 mL, 21% wt in EtOH) in EtOH (10 ml) was stirred at 50° C. for 3 hrs, then at RT for about 48 hours. The reaction mixture was concentrated in vacuo, followed by the addition of water. The mixture was acidified with 1N HCl to pH 4–5 and the solid was collected by filtration, washed with water and dried to give 300 mg (yield: 71%) of 252A. It had an analytical HPLC retention time=2.065 min. (Chromolith SpeedROD column 4.5×50 mm, 10–90% aqueous methanol containing 0.1% TFA over 4 min, 4 mL/min, monitoring at 220 nm). Mass (M+1)+=349.

Synthesis routes and methods II

Procedure details

To a solution of ethyl 4-oxopiperidine-3-carboxylate (180.0 g, 0.87 mol, 1.0 eq.) in DCM (2.7 L) was added Et3N (352.14 g, 3.48 mol, 4.0 eq.) dropwise at 15° C. and stirred for 30 min followed by addition of (BOC)2O (210.0 g, 0.96 mol, 1.10 eq.) maintaining the temperature below 10° C. The resulted mixture was stirred at rt overnight, and concentrated to give a crude product that was stirred with hexane (3.5 L) for 1 h and filtered. The filtered cake was washed with hexanes. The combined organic phase was concentrated to furnish the title compound (226.0 g, 0.83 mol, 95.4%).